2-[Methyl(2-pyridin-2-ylethyl)amino]fluoren-9-one

• CAS RN: 5459-47-2
• Molecular Formula: C21H19IN2O
• Molecular Weight: 314.4 g/mol
• IUPAC Name: 2-[methyl(2-pyridin-2-ylethyl)amino]fluoren-9-one
• InChI: InChI=1S/C21H18N2O/c1-23(13-11-15-6-4-5-12-22-15)16-9-10-18-17-7-2-3-8-19(17)21(24)20(18)14-16/h2-10,12,14H,11,13H2,1H3
• InChI Key: SVDZPIVNFBEDFQ-UHFFFAOYSA-N
• SMILES: CN(CCC1=CC=CC=N1)C2=CC3=C(C=C2)C4=CC=CC=C4C3=O
• synonyms: 2-[N-Methyl-N-(2-pyridin-2-ylethyl)amino]fluoren-9-one; NSC-24048

Description

2-[Methyl(2-pyridin-2-ylethyl)amino]fluoren-9-one, also known as MPEAF, is a fluorescent probe that has been widely used in scientific research. This compound is particularly useful in studying the interactions between proteins and small molecules in living cells.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of fluorene derivatives like 2,7-bis(pyridin-3-ylethynyl)fluoren-9-one and their structural characterization, highlighting their potential in material science and organic chemistry (Podda et al., 2023).

Applications in Sensing and Detection

• Fluorene compounds used as fluorescent sensors for detecting nitro compounds, metal cations, and amino acids, demonstrating their utility in environmental and biological sensing (Han et al., 2020).
• Development of chemosensors for monitoring metal ion concentrations, applicable in biological and environmental analysis (Park et al., 2015).

Mechanofluorochromic Properties

• Investigation of fluorene derivatives as mechanofluorochromic materials, relevant in developing responsive materials for various applications (Kuimov et al., 2020).

Polymer Science

• Use of fluorene-based monomers in the synthesis of polyamides and polyimides, contributing to the field of advanced polymer materials (Yang & Lin, 1993).

Biochemical Applications

• The role of fluorene derivatives as protectants in biochemical syntheses, such as in the protection of hydroxy-groups in organic chemistry (Gioeli & Chattopadhyaya, 1982).

Photochromism and Colorimetric Sensing

• Investigation into photochromic fluorene derivatives for colorimetric sensing of biochemicals like cysteine and homocysteine, indicating their potential in diagnostic applications (Wang et al., 2016).